Cas no 22101-46-8 (Crotononitrile,3-amino-2-phenyl- (8CI))

• Product Name: Crotononitrile,3-amino-2-phenyl- (8CI)
• CAS No: 22101-46-8
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 250437
• Update Time: 2024-01-26

Crotononitrile,3-amino-2-phenyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Crotononitrile,3-amino-2-phenyl- (8CI)
• Crotononitrile, 3-amino-2-phenyl- (8CI)

• Inchi： 1S/C10H10N2/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6H,12H2,1H3/b10-8+
• InChI Key： WXXYODCRJOBREX-CSKARUKUSA-N
• SMILES： C(#N)/C(/C1=CC=CC=C1)=C(\N)/C

Computed Properties

• Exact Mass: 158.084
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 49.8A^2